106-51-4(p-Benzoquinone),PBQ,pbq2

p-Benzoquinone Properties

Names and Identifiers

- Benzoquinone
- PBQ
- 2,5-Cyclohexadiene-1,4-dione
- Quinone
- p-Benzoquinone solution
- 1,4-benzoquinone Quinone
- p-Benzoquinone
- P-quinone
- 1,4-Benzoquinone
- 1,3-dibromothiophene
- 1,4-benzo-quinone
- 2,5-bromothiophene
- 2,5-dibromo thiophene
- 2,5-dibromothiophen
- 2,5-dibromothiphene
- cyclohexadiene-1,4-dione
- para-benzoquinone
- p-benozquinone
- p-Benzoquinone,Quinone
- p-Benzoquinone1000µg
- Thiophene,2,5-dibromo
- Thiophene,5-dibromo
- p-Benzoquinone 98+ (dried)
- pbq2
- Chinon
- CHINONE
- p-Chinon
- stearapbq
- usafp-220
- NSC 36324
- p-Benzoquinone 98+ % (dried)
- Steara PBQ
- 1,4-Benzochinon
- 1,4-Benzoquine
- 1,4-Cyclohexadiene dioxide
- 1,4-Cyclohexadienedione
- p-Benzochinon
- quinone(p-benzoquinone)
- p-Quinone
- Caswell No. 719C
- CCG-204215
- NCGC00015139-04
- EINECS 203-405-2
- Benzo-1,4-quinone #
- SR-01000075705
- MFCD00001591
- 3T006GV98U
- A801452
- Tox21_500120
- DTXCID40145
- SMR000326659
- Benzoquinone [UN2587] [Poison]
- para-Quinone
- B0089
- C00472
- C6H4O2
- Lopac-B-1266
- [1,4]benzoquinone
- NCGC00015139-06
- EC 203-405-2
- 1,4-BENZOQUINONE [HSDB]
- NCGC00015139-10
- NCGC00260805-01
- DTXSID6020145
- NS00003185
- 1,4-Dioxy-benzol
- HMS3260G22
- InChI=1/C6H4O2/c7-5-1-2-6(8)4-3-5/h1-4
- 1,4-Benzoquinone, pharmaceutical secondary standard; traceable to USP
- Cyclohexadienedione
- NCGC00015139-01
- UNII-3T006GV98U
- 106-51-4
- p-Chinon [German]
- MLS002454445
- CAS-106-51-4
- SCHEMBL18103
- B 1266
- 1,4-Dioxy-benzol [German]
- CHEBI:16509
- NCGC00015139-03
- cid_4650
- 3225-29-4
- NCGC00091053-03
- AKOS000119965
- EU-0100120
- NCGC00256505-01
- AI3-09068
- J-503966
- WLN: L6V DVJ
- UN2587
- 2,5-cyclohexadiene-1-4-dione
- CHEMBL8320
- RCRA waste number U197
- 1,4-Diossibenzene [Italian]
- Lopac0_000120
- SR-01000075705-1
- AMY21949
- Quinone1,4-Benzoquinone
- LP00120
- Tox21_302970
- B0887
- Semiquinone anion
- cyclohexa-2,5-diene-1,4-dione; QUINONE RING OF THE PLASTOQUINONE 9
- UN 2587
- EPA Pesticide Chemical Code 059805
- 1,4-Benzoquinone; SKF-21232
- p-Benzoquinone, reagent grade, >=98%
- CCRIS 933
- parabenzochinon
- 1,4 benzoquinone
- 1,4-BENZOQUINONE [USP-RS]
- NCI-C55845
- 2,5-Cyclohexadiene-1,4-dione, radical ion(1-)
- 1,4-Diossibenzene
- NCGC00091053-01
- 2,4-dione
- Epitope ID:116219
- cyclohexa-2,5-diene-1,4-dione
- NCGC00015139-02
- QUINONE [WHO-DD]
- QUINONE [MI]
- Benzo-chinon
- EN300-19699
- 1,4-Benzoquinone, 99%
- Q402719
- Tox21_202020
- NSC36324
- NCGC00259569-01
- NCGC00015139-05
- USAF P-220
- BDBM22774
- Chinon [Dutch, German]
- p-BQ
- Benzoquinone [UN2587]
- 1,4-Dioxybenzene
- 1,4-Benzoquinone, United States Pharmacopeia (USP) Reference Standard
- NCGC00091053-02
- Quinone; p-BQ
- VS-02448
- Benzo-chinon [German]
- SDCCGSBI-0050108.P002
- c0261
- Z104474802
- HMS2230N13
- NSC-36324
- 1,4-Benzoquinone, Pharmaceutical Secondary Standard; Certified Reference Material
- GTPL6307
- p-benzo-quinone
- HSDB 1111
- RCRA waste no. U197
- AKOS025243267
- NCGC00015139-07
- PARA-QUINONE [IARC]
- Chinon(DUTCH, GERMAN)
- semiquinone radicals
- Benzo-1,4-quinone
- 2,5-CYCLOHEXANDIEN-1,4-DIONE
- 1,4Dioxybenzene
- DS-000613
- Caswell No 719C
- p-benzoquinone
- paraQuinone
- 1,4-Benzoquinone;2,5-Cyclohexadiene-1,4-dione; Quinone; 2,5-Cyclohexadiene-1,4-dione
- CHEBI:39439
- parabenzoquinone
- 1,4Dioxybenzol
- 1,4-BENZOQUINONE (USP-RS)
- 1,4-BENZOQUINONE
- Steara pbq
- Chinone
- 1,4benzoquinone
- Cyclohexadiene-1,4-dione
- pBenzoquinone
- pChinon
- p-Benzoquinone (OSHA)
- BBL010327
- 1,4Cyclohexadienedione
- para-Benzoquinone
- Quinone (ACGIH:OSHA)
- pQuinone
- 1,4Benzoquine
- 1,4Cyclohexadiene dioxide
- PARA-QUINONE (IARC)
- 2,5Cyclohexadiene1,4dione
- STK398389
- 1,4Diossibenzene
- QUINONE
- P-QUINONE
- +Expand
- MDL： MFCD00001591
- InChIKey： AZQWKYJCGOJGHM-UHFFFAOYSA-N
- Inchi： 1S/C6H4O2/c7-5-1-2-6(8)4-3-5/h1-4H
- SMILES： C1=CC(=O)C=CC1=O
- BRN： 773967

Computed Properties

Exact Mass: 108.02100
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 0
Monoisotopic Mass: 108.021129
Heavy Atom Count: 8
Complexity: 149
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 34.1

Experimental Properties

LogP: 0.25060
PSA: 34.14000
Merck: 8074
Refractive Index: n20/D 1.453
Water Partition Coefficient: 10 g/L (25 ºC)
Boiling Point: 293 ºC
Melting Point: 112.0 to 115.0 deg-C
Vapor Pressure: 0.1 mmHg ( 25 °C)
Flash Point: Fahrenheit: 170.6 ° f
Celsius: 77 ° c
Solubility: 10g/l
Color/Form: Golden prismatic crystal with pungent smell. [11]
PH: 4 (1g/l, H2O, 20℃)
Stability/Shelf Life: Stable, but light sensitive. Incompatible with strong oxidizing agents. Flammable.
Solubility: Slightly soluble in water, soluble in hot water, ethanol, ether, lye. [23]
Sensitiveness: Sensitive to light and air
λmax: 291(CH3CN)(lit.)
Density: 1.318
Ionization Potential: 9.68 eV

p-Benzoquinone Security Information

Symbol: GHS06 GHS09
RTECS：DK2625000
WGK Germany：3
Safety Term：6.1
Safety Instruction： S26-S28-S45-S61-S28A-S23-S16
Packing Group：II
Packing Group：II
Risk Phrases：R23/25; R36/37/38; R50
Hazard Level：6.1
Dangerous goods sign： T N
Hazardous Material transportation number：UN 2587 6.1/PG 2
Hazard Statement： H301,H315,H319,H331,H335,H400
Warning Statement： P261,P273,P301+P310,P305+P351+P338,P311
Prompt：dangerous
Storage Condition：2-8°C
PackingGroup：II
Risk Phrases： 23/25-36/37/38-50
Signal Word：Danger
TSCA：Yes
Toxicity：LD50 orally in rats: 130 mg/kg (Woodard)
HazardClass：6.1
FLUKA BRAND F CODES：8

p-Benzoquinone Customs Data

HS CODE：2914700090
Customs Data：

China Customs Code:
2914690090

Overview:

2914690090 Other Quinones. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

Summary:

2914690090 other quinones.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

p-Benzoquinone Synthesis

Synthetic Circuit 1

108-88-3

106-51-4

100-51-6

100-52-7

65-85-0

108-95-2

123-31-9

110-16-7

144-62-7

124-38-9

Reaction Conditions

1.1R:O2, C:Mn, C:Al2O3, C:Ag

Reference

: Probing the effects of plasma-induced surface species in ring-opening process of toluene decomposition via plasma-excited TPD and in situ DRIFTS

By Sun, Yuhai et al, Journal of Cleaner Production, 2022, 371, 133332

p-Benzoquinone Preparation Products

p-Benzoquinone Related Literature

1. Thermal expansion and magnetic properties of benzoquinone-bridged dinuclear rare-earth complexes

Jani O. Moilanen,Akseli Mansikkam?ki,Manu Lahtinen,Fu-Sheng Guo,Elina Kalenius,Richard A. Layfield,Liviu F. Chibotaru Dalton Trans. 2017 46 13582
2. Diels–Alder trapping of in situ generated dienes from 3,4-dihydro-2H-pyran with p-quinone catalysed by p-toluenesulfonic acid

Radhakrishnan Mohan Raj,Kalpattu K. Balasubramanian,Deivanayagam Easwaramoorthy Org. Biomol. Chem. 2017 15 1115
3. Natural polyphenols as safe alternatives to hydroquinone for the organocatalyzed reduction of dioxygen dissolved in water by diethylhydroxylamine (DEHA)

Rapha?l Lebeuf,Ying Zhu,Véronique Nardello-Rataj,Jean-Pierre Lallier,Jean-Marie Aubry Green Chem. 2012 14 825
4. Nitranilic acid hexahydrate, a novel benchmark system of the Zundel cation in an intrinsically asymmetric environment: spectroscopic features and hydrogen bond dynamics characterised by experimental and theoretical methods

Kre?imir Mol?anov,Jernej Stare,Mikhail V. Vener,Biserka Koji?-Prodi?,Gregor Mali,Jo?e Grdadolnik,Vlasta Moha?ek-Gro?ev Phys. Chem. Chem. Phys. 2014 16 998
5. Photoinduced electron-transfer within osmium(II) and ruthenium(II) bis-terpyridine donor acceptor dyads

Elvin A. Alemán,Carol D. Shreiner,Cheruvallil S. Rajesh,Timothy Smith,Shana A. Garrison,David A. Modarelli Dalton Trans. 2009 6562
6. Organic quinones towards advanced electrochemical energy storage: recent advances and challenges

Cuiping Han,Hongfei Li,Ruiying Shi,Tengfei Zhang,Jing Tong,Junqin Li,Baohua Li J. Mater. Chem. A 2019 7 23378
7. Oxidative radical coupling of hydroquinones and thiols using chromic acid: one-pot synthesis of quinonyl alkyl/aryl thioethers

T. P. Adarsh Krishna,Sakthivel Pandaram,Suresh Chinnasamy,Andivelu Ilangovan RSC Adv. 2020 10 19454
8. Design, synthesis and cytotoxic activity of water-soluble quinones with dibromo-p-benzoquinone cores and amino oligo(ethylene glycol) side chains against MCF-7 breast cancer cells

Leon F. Scherz,Engy A. Abdel-Rahman,Sameh S. Ali,A. Dieter Schlüter,Mona A. Abdel-Rahman Med. Chem. Commun. 2017 8 662
9. Pd-catalyzed threefold arylations of mono, di and tetra-bromoquinones using triarylbismuth reagents

Maddali L. N. Rao,Somnath Giri RSC Adv. 2012 2 12739
10. Visible-light photoredox catalysis: direct synthesis of fused β-carbolines through an oxidation/[3 + 2] cycloaddition/oxidative aromatization reaction cascade in batch and flow microreactors

D. Chandrasekhar,Satheesh Borra,Jeevak Sopanrao Kapure,Ghule Shailendra Shivaji,Gannoju Srinivasulu,Ram Awatar Maurya Org. Chem. Front. 2015 2 1308

Related Categories

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Cas no 106-51-4 (p-Benzoquinone)

p-Benzoquinone Properties

Names and Identifiers

Computed Properties

Experimental Properties

p-Benzoquinone Security Information

p-Benzoquinone Customs Data

China Customs Code:

Overview:

Summary:

p-Benzoquinone Synthesis

Synthetic Circuit 1

p-Benzoquinone Preparation Products

p-Benzoquinone Related Literature

Related Categories

106-51-4 (p-Benzoquinone) Related Products